![molecular formula C17H12O5 B1207397 2-[(4-Oxo-2-phenyl-1-benzopyran-3-yl)oxy]acetic acid](/img/structure/B1207397.png)
2-[(4-Oxo-2-phenyl-1-benzopyran-3-yl)oxy]acetic acid
Overview
Description
2-[(4-oxo-2-phenyl-1-benzopyran-3-yl)oxy]acetic acid is a member of flavones.
Scientific Research Applications
Synthesis and Antimicrobial Screening
The synthesis of derivatives like 2,4-Diaryl-6-[2'H-[1']-4'-hydroxy-2'-oxo-benzopyran-3'-yl]pyridines and their antimicrobial screening have demonstrated significant antibacterial activities. This highlights the compound's potential as a basis for developing new antibacterial agents (Mulwad & Satwe, 2004).
Electrochemical Studies
A study on novel Mannich bases bearing the pyrazolone moiety synthesized from a derivative of 2-[(4-Oxo-2-phenyl-1-benzopyran-3-yl)oxy]acetic acid has explored their electrochemical behavior. These studies are crucial for understanding the electronic properties of these compounds and their potential applications in material science (Naik et al., 2013).
Antibacterial Activity of Benzoxazine Analogues
The synthesis and evaluation of 1, 4-Benzoxazine analogues, including derivatives of 2-[(4-Oxo-2-phenyl-1-benzopyran-3-yl)oxy]acetic acid, have shown promising antibacterial activity against a range of bacterial strains. These findings indicate the potential for developing novel antibiotics based on these structures (Kadian et al., 2012).
Heterocyclic Derivatives and Their Properties
The creation of heterocyclic derivatives, including those based on 2-[(4-Oxo-2-phenyl-1-benzopyran-3-yl)oxy]acetic acid, has been a focus of research due to their diverse biological activities and potential therapeutic applications. These studies contribute to the broader understanding of the compound's versatility and its derivatives in medicinal chemistry (Siddiqui & Asad, 2006).
properties
Product Name |
2-[(4-Oxo-2-phenyl-1-benzopyran-3-yl)oxy]acetic acid |
|---|---|
Molecular Formula |
C17H12O5 |
Molecular Weight |
296.27 g/mol |
IUPAC Name |
2-(4-oxo-2-phenylchromen-3-yl)oxyacetic acid |
InChI |
InChI=1S/C17H12O5/c18-14(19)10-21-17-15(20)12-8-4-5-9-13(12)22-16(17)11-6-2-1-3-7-11/h1-9H,10H2,(H,18,19) |
InChI Key |
XRNYYUDRVWPOKG-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)C2=C(C(=O)C3=CC=CC=C3O2)OCC(=O)O |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(C(=O)C3=CC=CC=C3O2)OCC(=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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